Cas no 2098044-45-0 (4-Bromo-1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-Bromo-1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2098044-45-0
• MF: C₁₁H₁₀BrN₃O₂
• MW: 296.120001316071
• CID: 5056406
• Update Time: 2025-05-25

4-Bromo-1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic acid
• 4-bromo-2-ethyl-5-pyridin-4-ylpyrazole-3-carboxylic acid
• 4-Bromo-1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C11H10BrN3O2/c1-2-15-10(11(16)17)8(12)9(14-15)7-3-5-13-6-4-7/h3-6H,2H2,1H3,(H,16,17)
• InChI Key： KJDZHINFAZPTEO-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=CN=CC=2)=NN(C=1C(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 1.7
• Topological Polar Surface Area: 68

Additional information on 4-Bromo-1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 4-Bromo-1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2098044-45-0)

4-Bromo-1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2098044-45-0) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a bromine substituent, an ethyl group, and a pyridine ring, which contribute to its diverse reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of small-molecule inhibitors and bioactive compounds.

The compound's CAS number 2098044-45-0 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Its IUPAC name reflects the systematic arrangement of functional groups, making it a valuable reference for chemists working on heterocyclic chemistry and medicinal chemistry. Recent trends in AI-driven drug discovery have highlighted the importance of such pyrazole-carboxylic acid derivatives, as they are frequently used in virtual screening and molecular docking studies to identify potential drug candidates.

One of the key reasons for the growing interest in 4-Bromo-1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic acid is its versatility in organic synthesis. The presence of both a carboxylic acid and a bromine atom allows for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern pharmaceutical manufacturing. Additionally, the pyridine moiety enhances the compound's solubility and binding affinity, making it a preferred choice for designing enzyme inhibitors and receptor modulators.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize this compound, minimizing waste and energy consumption. Questions like "How to optimize the synthesis of 4-Bromo-1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic acid?" or "What are the latest applications of pyrazole derivatives in drug discovery?" are frequently searched in academic and industrial circles. These inquiries reflect the compound's relevance in addressing contemporary challenges in chemical synthesis and biomedical research.

From a commercial perspective, CAS No. 2098044-45-0 is often listed in catalogs of specialty chemical suppliers, catering to the demand for high-purity intermediates. Its applications extend beyond pharmaceuticals, including potential uses in material science and catalysis. For instance, its electron-rich pyridine ring could be exploited in designing ligands for metal-organic frameworks (MOFs), a hot topic in nanotechnology and gas storage applications.

In summary, 4-Bromo-1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic acid represents a critical intermediate in modern chemistry, bridging the gap between theoretical research and practical applications. Its structural features and reactivity profile make it a subject of ongoing investigation, particularly in fields like drug development, catalysis, and materials engineering. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical research.